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Compound of Interest

Compound Name: 4-hydroxybutanamide

Cat. No.: B1328909

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-hydroxybutanamide in a laboratory setting. The information is
targeted towards researchers, scientists, and professionals in drug development to ensure safe
handling and minimize risks.

Hazard Identification and Safety Data

4-Hydroxybutanamide is classified as a hazardous substance. According to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), it poses the following
risks[1]:

o H315: Causes skin irritation[1]
e H319: Causes serious eye irritation[1]
» H335: May cause respiratory irritation[1]

Due to the lack of a comprehensive Safety Data Sheet (SDS) specifically for 4-
hydroxybutanamide, the following recommendations are based on its GHS classifications and
safety guidelines for similar chemical compounds.

Quantitative Data Summary
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Property Value Source
Molecular Formula C4H9NO2 [2]
Molecular Weight 103.12 g/mol [2]
CAS Number 927-60-6 [2]

GHS Hazard Statements

H315, H319, H335

[1]

Personal Protective Equipment (PPE)

To mitigate the identified hazards, the following personal protective equipment is mandatory

when handling 4-hydroxybutanamide.

PPE Requirements

Protection Type

Specification

Purpose

Eye and Face Protection

Safety goggles with side

shields or a face shield.

To prevent eye irritation from

splashes or airborne particles.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene) and a

lab coat.

To prevent skin irritation upon

contact.

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator
may be necessary if ventilation
is inadequate or for spill

response.

To prevent respiratory tract

irritation.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is crucial for the safe handling of 4-

hydroxybutanamide.

Experimental Workflow for Safe Handling
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Experimental Workflow for Handling 4-Hydroxybutanamide
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Caption: Workflow for the safe handling of 4-hydroxybutanamide.
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e Preparation:

o Thoroughly review all available safety information and the GHS hazard classifications for
4-hydroxybutanamide.

o Put on all required personal protective equipment as specified in the table above.

o Ensure the work area, preferably a chemical fume hood, is clean, organized, and has
adequate ventilation.

e Handling:

o When weighing the solid compound, perform this task within a fume hood to minimize
inhalation of airborne patrticles.

o If dissolving the compound, add it slowly to the solvent to avoid splashing.

o Conduct all subsequent experimental steps within the controlled environment of the fume
hood.

e Post-Experiment:

o

Decontaminate all glassware and surfaces that have come into contact with 4-
hydroxybutanamide using an appropriate solvent.

o

Segregate and dispose of all waste as outlined in the disposal plan below.

[¢]

Remove and correctly dispose of PPE, avoiding cross-contamination.

o

Wash hands thoroughly with soap and water after the procedure is complete.

Disposal Plan

Proper disposal of 4-hydroxybutanamide and its contaminated materials is critical to prevent
environmental contamination and ensure laboratory safety.

Waste Disposal Protocol
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Waste Disposal Protocol for 4-Hydroxybutanamide
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Caption: Protocol for the safe disposal of 4-hydroxybutanamide waste.

* Waste Segregation:
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o Solid Waste: Collect any contaminated solid materials, such as gloves, paper towels, and
weighing paper, in a designated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Collect all liquid waste containing 4-hydroxybutanamide, including reaction
mixtures and cleaning solvents, in a separate, sealed, and labeled hazardous waste
container. Ensure the container is compatible with the chemical waste.

e Storage:

o Store all hazardous waste containers in a designated, well-ventilated, and secondary
containment area away from incompatible materials.

e Disposal:

o All waste must be disposed of through a certified hazardous waste disposal service.
Follow all local, state, and federal regulations for chemical waste disposal. Do not dispose
of 4-hydroxybutanamide down the drain.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is vital.

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

o Spill: In case of a spill, evacuate the area. Wearing appropriate PPE, contain the spill using
an inert absorbent material. Collect the absorbed material into a sealed container for
hazardous waste disposal. Ventilate the area thoroughly. For large spills, contact the
institution's environmental health and safety department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1328909#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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